
Personal protective equipment for handling Fak-
IN-3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fak-IN-3

Cat. No.: B12409674 Get Quote

Essential Safety and Handling Guide for Fak-IN-3
Disclaimer: The following information pertains to "Focal Adhesion Kinase Inhibitor III" (CAS

Number: 1426683-53-5), which is understood to be Fak-IN-3. Researchers must verify this is

the correct compound for their specific needs and consult their institution's safety office for

guidance. This guide is intended for informational purposes and does not replace a formal

safety data sheet (SDS) or institutional protocols.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Focal Adhesion Kinase Inhibitor III (Fak-IN-3).

Adherence to these procedures is critical for ensuring laboratory safety and proper

experimental conduct.

Personal Protective Equipment (PPE)
When handling Fak-IN-3, especially in its powdered form, appropriate personal protective

equipment must be worn to minimize exposure risk.
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PPE Category Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile gloves).

Body Protection Laboratory coat.

Respiratory
Use in a well-ventilated area. A respirator may

be required if dust is generated.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Fak-IN-3 and ensuring a

safe laboratory environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the powdered compound at -20°C in a tightly sealed container, protected from light.

Preparation of Solutions:

Fak-IN-3 is soluble in DMSO at a concentration of 50 mg/mL.

All handling of the powdered form should be conducted in a chemical fume hood to avoid

inhalation of dust.

When preparing solutions, add the solvent to the vial containing the powder slowly to avoid

splashing.

Experimental Use:

Once reconstituted in DMSO, it is recommended to aliquot the solution into single-use

volumes and store them at -20°C.

Stock solutions are reported to be stable for up to 3 months at -20°C.
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Avoid repeated freeze-thaw cycles.

Disposal Plan
While one source suggests that a safety data sheet is not required for this substance under

specific regulations as it is not classified as hazardous, it is imperative to follow standard

laboratory procedures for chemical waste disposal.[1]

Solid Waste:

Dispose of unused powdered Fak-IN-3 as chemical waste in accordance with local, state,

and federal regulations.

Contaminated materials such as pipette tips, tubes, and gloves should be placed in a

designated hazardous waste container.

Liquid Waste:

Solutions of Fak-IN-3 in DMSO should be collected in a designated solvent waste container.

Do not dispose of DMSO solutions down the drain.

Consult your institution's environmental health and safety (EHS) department for specific

guidelines on solvent waste disposal.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-504045&DocumentType=MSD&DocumentId=504045_SUB_SDS_AU_EN.PDF&DocumentUID=50753875&Language=EN&Country=AU&Origin=PDP
https://www.benchchem.com/product/b12409674?utm_src=pdf-body
https://www.benchchem.com/product/b12409674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1426683-53-5

Molecular Formula C₂₂H₂₆N₄O₂S

Molecular Weight 410.53 g/mol

Form Powder

Color Off-white

Solubility 50 mg/mL in DMSO

Storage Temperature -20°C

Experimental Workflow
The following diagram outlines the standard workflow for handling Fak-IN-3 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-504045&DocumentType=MSD&DocumentId=504045_SUB_SDS_AU_EN.PDF&DocumentUID=50753875&Language=EN&Country=AU&Origin=PDP
https://www.benchchem.com/product/b12409674#personal-protective-equipment-for-handling-fak-in-3
https://www.benchchem.com/product/b12409674#personal-protective-equipment-for-handling-fak-in-3
https://www.benchchem.com/product/b12409674#personal-protective-equipment-for-handling-fak-in-3
https://www.benchchem.com/product/b12409674#personal-protective-equipment-for-handling-fak-in-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12409674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

